Cas no 88521-07-7 (Benzene, bromo[(methylnitrophenyl)methyl]nitro-)

Benzene, bromo[(methylnitrophenyl)methyl]nitro- structure
88521-07-7 structure
Product Name:Benzene, bromo[(methylnitrophenyl)methyl]nitro-
CAS No:88521-07-7
MF:C14H11BrN2O4
MW:351.152142763138
CID:629953
PubChem ID:71318488
Update Time:2025-04-19

Benzene, bromo[(methylnitrophenyl)methyl]nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzene, bromo[(methylnitrophenyl)methyl]nitro-
    • 1-[(2-bromo-6-nitrophenyl)methyl]-3-methyl-2-nitrobenzene
    • 1-Bromo-2-[(3-methyl-2-nitrophenyl)methyl]-3-nitrobenzene
    • 88521-07-7
    • DTXSID40748595
    • Inchi: 1S/C14H11BrN2O4/c1-9-4-2-5-10(14(9)17(20)21)8-11-12(15)6-3-7-13(11)16(18)19/h2-7H,8H2,1H3
    • InChI Key: OWZWGCDFBPRRCE-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1CC1C=CC=C(C)C=1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 349.99022g/mol
  • Monoisotopic Mass: 349.99022g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 395
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 91.6Ų

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